Cas no 885279-46-9 (2-(3-Bromo-benzyl)-thiazol-4-ylamine)

• Product Name: 2-(3-Bromo-benzyl)-thiazol-4-ylamine
• CAS No: 885279-46-9
• MF: C₁₀H₉BrN₂S
• MW: 269.160859823227
• MDL: MFCD06738475
• CID: 711651
• PubChem ID: 45480207
• Update Time: 2025-10-30

2-(3-Bromo-benzyl)-thiazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromobenzyl)thiazol-4-amine
• 2-(3-Bromo-benzyl)-thiazol-4-ylamine
• 2-(3-BROMOBENZYL)THIAZOL-4-YLAMINE,
• 2-[(3-bromophenyl)methyl]-1,3-thiazol-4-amine
• 4-Thiazolamine,2-[(3-bromophenyl)methyl]-
• 2-(2,4-DICHLOROPHENOXY)PROPIONIC ACID HYDRAZIDE
• 2-(3-bromobenzyl)-1,3-thiazol-4-amine
• AB27188
• 885279-46-9
• CS-0330637
• A861900
• DTXSID20670244
• FT-0744566
• AKOS016845873
• MFCD06738475

• MDL： MFCD06738475
• Inchi： 1S/C10H9BrN2S/c11-8-3-1-2-7(4-8)5-10-13-9(12)6-14-10/h1-4,6H,5,12H2
• InChI Key： HOLWJJDTGIPINA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1=NC(=CS1)N

Computed Properties

• Exact Mass: 267.96700
• Monoisotopic Mass: 267.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 67.15000
• LogP: 3.65980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(3-Bromo-benzyl)-thiazol-4-ylamine

Comprehensive Overview of 2-(3-Bromo-benzyl)-thiazol-4-ylamine (CAS No. 885279-46-9): Properties, Applications, and Research Insights

2-(3-Bromo-benzyl)-thiazol-4-ylamine (CAS No. 885279-46-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the thiazole family, a heterocyclic scaffold known for its diverse biological activities. With a molecular formula of C₁₀H₉BrN₂S, this brominated derivative exhibits a benzyl-thiazole core, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent trends in AI-driven drug discovery and green chemistry have highlighted the importance of compounds like 2-(3-Bromo-benzyl)-thiazol-4-ylamine. Researchers frequently search for "thiazole derivatives in medicinal chemistry" or "CAS 885279-46-9 applications," reflecting its relevance in targeting enzyme inhibitors and antimicrobial agents. The bromine substituent at the 3-position of the benzyl group enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in modern organic synthesis.

From a structure-activity relationship (SAR) perspective, the amine functionality at the 4-position of the thiazole ring offers hydrogen-bonding capabilities, often critical for binding to biological targets. This aligns with current industry focus on "fragment-based drug design" and "small molecule optimization." Computational studies using molecular docking tools suggest potential interactions with kinases and GPCRs, though further experimental validation is needed.

In material science, 885279-46-9 has been explored as a precursor for organic semiconductors due to its conjugated system. Its thermal stability (decomposition point >200°C) makes it suitable for high-temperature applications. Environmental considerations are also addressed, with studies on its biodegradability and eco-friendly synthesis routes gaining traction—a response to growing demand for "sustainable chemical processes."

Analytical characterization of 2-(3-Bromo-benzyl)-thiazol-4-ylamine typically involves HPLC, NMR (notable singlet at ~6.8 ppm for thiazole-H), and mass spectrometry (m/z 268 [M+H]⁺). Storage recommendations emphasize protection from light and moisture to prevent degradation. As research continues, this compound remains a focal point for innovations in precision medicine and catalysis, answering frequent queries like "how to synthesize brominated thiazoles" or "CAS 885279-46-9 suppliers."